Cas no 1805399-16-9 (4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid
• CAS No: 1805399-16-9
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4890506
• Update Time: 2025-07-17

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c9-2-3-1-4(13)12-6(7(10)11)5(3)8(14)15/h1,7H,2H2,(H,12,13)(H,14,15)
• InChI Key： UPWRXIJOMIWIGM-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(C(F)F)=C1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

Research Briefing on 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS: 1805399-16-9)

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS: 1805399-16-9) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features make it particularly valuable for the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

Recent studies have highlighted the potential of 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid in the design of enzyme inhibitors. The presence of the difluoromethyl group enhances the compound's ability to interact with enzyme active sites, while the bromomethyl group provides a reactive handle for further functionalization. Researchers have successfully utilized this compound in the synthesis of inhibitors for kinases and other key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective kinase inhibitors with improved pharmacokinetic properties.

The synthesis of 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid typically involves multi-step organic reactions, including halogenation and carboxylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development. A notable improvement was reported in a 2022 Organic Process Research & Development article, where a scalable and environmentally friendly synthesis route was developed, reducing the use of hazardous reagents and minimizing waste generation.

In addition to its role as a synthetic intermediate, 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid has been investigated for its direct biological activity. Preliminary studies suggest that it may exhibit antimicrobial properties, particularly against drug-resistant bacterial strains. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as a lead compound for antibiotic development.

Future research directions for 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid include further exploration of its therapeutic applications and the development of more efficient synthetic routes. Researchers are particularly interested in its potential use in targeted drug delivery systems, where its reactive bromomethyl group could be exploited for conjugation with drug molecules or nanoparticles. Additionally, computational studies are underway to predict its interactions with various biological targets, which could guide the design of next-generation therapeutics.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS: 1805399-16-9) represents a promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring its relevance in the advancement of pharmaceutical sciences.